![molecular formula C47H91NO9 B1262052 ocimumoside A](/img/structure/B1262052.png)
ocimumoside A
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Overview
Description
ocimumoside A is a natural product found in Ocimum tenuiflorum with data available.
Scientific Research Applications
Anti-Stress Properties
Ocimumoside A, derived from Ocimum sanctum, has been identified for its potential in treating stress-related conditions. Research shows that it can modulate chronic stress-induced alterations in the brain's monoaminergic and antioxidant systems, suggesting its therapeutic importance in preventing stress-related disorders (Ahmad et al., 2012). Another study also highlighted its efficacy in preventing restraint stress-induced changes in rats, affirming its anti-stress potential (Ahmad et al., 2012).
Antioxidant and Radioprotective Activity
This compound is also involved in the antioxidant activity and radioprotection. A study demonstrated that Ocimum species, including this compound, have significant reduction in tumor volume and protective effects against radiation-induced chromosomal damage, while inducing an increase in reduced glutathione level and GST activity (Monga et al., 2011).
Neuroprotective Effects
This compound has shown promise in neuroprotection. A study focusing on Ocimum basilicum, which contains this compound, demonstrated its effectiveness in preventing ischemia and reperfusion-induced cerebral damage and motor dysfunctions in mice (Bora et al., 2011).
Modulation of Stress Response Mechanisms
Research indicates that this compound modulates stress response by affecting the hypothalamic-pituitary-adrenal axis and the monoaminergic–sympathetic nervous systems. This is crucial for therapies targeting central stress mechanisms at the molecular level (Ahmad et al., 2013).
properties
Molecular Formula |
C47H91NO9 |
---|---|
Molecular Weight |
814.2 g/mol |
IUPAC Name |
[(2S)-1-[(2S,3R,4S,5S,6R)-6-(aminomethyl)-3,4,5-trihydroxyoxan-2-yl]oxy-3-hexadecanoyloxypropan-2-yl] docosanoate |
InChI |
InChI=1S/C47H91NO9/c1-3-5-7-9-11-13-15-17-18-19-20-21-22-24-26-28-30-32-34-36-43(50)56-40(39-55-47-46(53)45(52)44(51)41(37-48)57-47)38-54-42(49)35-33-31-29-27-25-23-16-14-12-10-8-6-4-2/h40-41,44-47,51-53H,3-39,48H2,1-2H3/t40-,41-,44-,45+,46-,47+/m1/s1 |
InChI Key |
BZZSCXPOEAFLES-NUTCYAROSA-N |
Isomeric SMILES |
CCCCCCCCCCCCCCCCCCCCCC(=O)O[C@@H](CO[C@@H]1[C@@H]([C@H]([C@@H]([C@H](O1)CN)O)O)O)COC(=O)CCCCCCCCCCCCCCC |
Canonical SMILES |
CCCCCCCCCCCCCCCCCCCCCC(=O)OC(COC1C(C(C(C(O1)CN)O)O)O)COC(=O)CCCCCCCCCCCCCCC |
synonyms |
ocimumoside A |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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